Cas no 2580206-67-1 (2-Cyano-2-cyclopropylethane-1-sulfonamide)

• Product Name: 2-Cyano-2-cyclopropylethane-1-sulfonamide
• CAS No: 2580206-67-1
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• CID: 5662447
• PubChem ID: 165886729
• Update Time: 2025-08-04

2-Cyano-2-cyclopropylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-2-cyclopropylethane-1-sulfonamide
• 2580206-67-1
• EN300-27734093
• 2-Cyano-2-cyclopropylethane-1-sulfonamide

• Inchi： 1S/C6H10N2O2S/c7-3-6(5-1-2-5)4-11(8,9)10/h5-6H,1-2,4H2,(H2,8,9,10)
• InChI Key： LWWQPIPQEQCPKU-UHFFFAOYSA-N
• SMILES： S(CC(C#N)C1CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 174.04629874g/mol
• Monoisotopic Mass: 174.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-Cyano-2-cyclopropylethane-1-sulfonamide

2-Cyano-2-cyclopropylethane-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 2580206-67-1, known as 2-Cyano-2-cyclopropylethane-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group attached to a cyclopropane ring and a sulfonamide functional group. These features contribute to its distinctive chemical properties and potential applications in drug development.

Chemical Structure and Properties

The molecular structure of 2-Cyano-2-cyclopropylethane-1-sulfonamide is defined by the presence of a cyclopropane ring, which introduces significant strain into the molecule. This strain can influence the compound's reactivity and stability, making it a subject of interest for researchers studying strained ring systems. The cyano group (-CN) attached to the cyclopropane further enhances the molecule's electronic properties, potentially affecting its ability to participate in various chemical reactions. The sulfonamide group (-SO₂NH₂) is known for its ability to act as a bioisostere, often replacing carboxylic acids in drug molecules to improve pharmacokinetic properties such as solubility and absorption.

Synthesis and Characterization

The synthesis of 2-Cyano-2-cyclopropylethane-1-sulfonamide involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One common approach involves the coupling of a cyclopropane derivative with a cyano-containing compound, followed by sulfonation to introduce the sulfonamide group. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully characterize this compound, ensuring its structural integrity and purity.

Applications in Pharmaceutical Research

Due to its unique structure, 2-Cyano-2-cyclopropylethane-1-sulfonamide has shown promise in various therapeutic areas. Recent research has highlighted its potential as a lead compound in the development of novel drugs targeting specific biological pathways. For instance, studies have demonstrated that this compound exhibits selective inhibition against certain enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development.

In addition to its enzymatic activity, this compound has also been investigated for its potential role in modulating cellular signaling pathways. Preclinical studies have shown that it can influence key signaling molecules involved in cancer progression, suggesting its potential as an anticancer agent. Furthermore, its sulfonamide group contributes to improved pharmacokinetic profiles, enhancing its bioavailability and reducing toxicity.

Recent Research Advances

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of 2-Cyano-2-cyclopropylethane-1-sulfonamide with biological targets. Molecular docking studies have revealed that the compound's cyclopropane ring plays a critical role in binding affinity, while the cyano group contributes to hydrogen bonding interactions. These insights have guided the design of more potent derivatives with enhanced therapeutic efficacy.

Moreover, green chemistry approaches have been applied to the synthesis of this compound, reducing environmental impact while maintaining high yields. This shift towards sustainable practices aligns with current trends in pharmaceutical research, emphasizing eco-friendly methodologies without compromising on product quality.

Future Prospects

The future of 2-Cyano-2-cyclopropylethane-1-sulfonamide lies in its continued exploration as a lead compound for drug development. Ongoing research aims to further optimize its pharmacokinetic properties and evaluate its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression towards clinical trials.

In conclusion, CAS No 2580206-67-1 represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and promising biological activities position it as a valuable tool in addressing unmet medical needs across various therapeutic areas.